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Compound of Interest
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Cat. No.: B10825517

Get Quote

For researchers, scientists, and drug development professionals seeking to understand the

performance of the Cmd178 double-balanced mixer in various circuit configurations, this guide

provides a comprehensive comparison with alternative components. The following sections

detail the Cmd178's performance metrics, its application in more complex topologies, and how

it measures up against other high-frequency mixers, supported by experimental data and

protocols.

The Cmd178 is a passive double-balanced mixer die designed for up- and down-conversion

applications in the 11 to 21 GHz frequency range. Its key features include low conversion loss,

high isolation between ports, and a wide IF bandwidth, making it suitable for demanding

applications such as electronic warfare, Ku-band radar, and satellite communications.[1]

Performance as a Standard Double-Balanced Mixer
In its fundamental configuration as a double-balanced mixer, the Cmd178 exhibits the following

typical performance characteristics.
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Parameter Typical Performance

RF/LO Frequency Range 11 - 21 GHz

IF Frequency Range DC - 6 GHz

Conversion Loss 6 dB

LO to RF Isolation 45 dB

LO to IF Isolation 45 dB

Input IP3 +16 dBm

LO Drive Level +9 to +13 dBm

Table 1: Typical performance specifications of the Cmd178 as a standard double-balanced

mixer. Data sourced from the Cmd178 datasheet.

Performance in Alternative Circuit Topologies
The Cmd178's versatility allows for its use in more advanced circuit topologies, such as image

reject mixers and single sideband modulators, through the use of external hybrids and power

splitters.[1]

Image Reject Mixer (IRM)
An image reject mixer is crucial in superheterodyne receivers to suppress the unwanted image

frequency, which can interfere with the desired signal. By combining two double-balanced

mixers (like the Cmd178), two 90° quadrature hybrids, and an in-phase power divider, an IRM

can be constructed. The level of image rejection is highly dependent on the amplitude and

phase balance between the two mixer paths.[2][3] A well-designed IRM using components with

good matching can achieve image rejection of 20 dB or more.[3]

Single Sideband (SSB) Modulator
In transmitter applications, a single sideband modulator is often used to conserve bandwidth

and power by suppressing the carrier and one of the sidebands. Similar to an IRM, an SSB

modulator can be built using two double-balanced mixers, quadrature hybrids, and a power

combiner. The performance of an SSB modulator is primarily characterized by its sideband
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suppression, which is also heavily reliant on the amplitude and phase matching of the

components.

While specific performance data for the Cmd178 in these configurations is not readily available

in a standard datasheet, the inherent high isolation and good matching of the Cmd178 die

make it a suitable candidate for these applications. The overall performance will be dictated by

the quality of the external components and the layout of the circuit.

Comparison with Alternative Mixers
For a comprehensive evaluation, the Cmd178 is compared against other high-frequency

double-balanced mixers from leading manufacturers, Marki Microwave and Analog Devices.

Parameter Qorvo Cmd178
Marki
Microwave
MM1-1044L

Analog
Devices
HMC557A

Analog
Devices
ADL5801
(Active Mixer)

RF/LO

Frequency

Range

11 - 21 GHz 10 - 44 GHz 2.5 - 7.0 GHz 0.01 - 6 GHz

IF Frequency

Range
DC - 6 GHz DC - 14 GHz DC - 3 GHz DC - 3 GHz

Conversion

Loss/Gain
6 dB (Loss)

7.6 - 14.5 dB

(Loss)[4]
8 dB (Loss)[1][5] 1.8 dB (Gain)[6]

LO to RF

Isolation
45 dB 47 dB[4] 50 dB[1][5] >40 dBm

Input IP3 +16 dBm
12.5 - 13.7

dBm[4]
18 dBm[1][5] 28.5 dBm[6]

LO Drive Level +9 to +13 dBm +7 to +15 dBm[4] +15 dBm[1] 0 dBm[6]

Table 2: Performance comparison of the Cmd178 with alternative high-frequency mixers. Note

that the ADL5801 is an active mixer and thus has conversion gain.
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The Marki Microwave MM1-1044L offers a significantly broader frequency range. The Analog

Devices HMC557A operates at a lower frequency band but provides excellent isolation. The

Analog Devices ADL5801, being an active mixer, offers the distinct advantage of conversion

gain and a very high input IP3, at the cost of higher power consumption.[6]

Experimental Protocols
Accurate characterization of mixer performance is critical for successful system design. The

following outlines the general experimental methodologies for measuring key mixer

parameters.

Conversion Loss Measurement
Conversion loss is the ratio of the RF input power to the IF output power.

Experimental Setup: A Vector Network Analyzer (VNA) with frequency offset mode or a signal

generator and a spectrum analyzer can be used.

Procedure:

Apply a known RF signal at a specific frequency and power level to the RF port of the

mixer.

Apply the specified LO signal to the LO port.

Measure the power of the resulting IF signal at the IF port using the spectrum analyzer or

VNA.

The conversion loss in dB is the difference between the RF input power and the IF output

power.

Isolation Measurement
Isolation measures the leakage of a signal from one port to another.

Experimental Setup: A VNA or a signal generator and spectrum analyzer.

Procedure (for LO-RF isolation):

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.everythingrf.com/products/microwave-rf-mixers/analog-devices/539-29-adl5801
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apply the LO signal to the LO port.

Terminate the IF port with a 50-ohm load.

Measure the power of the LO signal that leaks to the RF port.

The isolation in dB is the difference between the input LO power and the leaked power at

the RF port. Similar procedures are followed for LO-IF and RF-IF isolation.

Third-Order Intercept Point (IP3) Measurement
IP3 is a measure of a mixer's linearity.

Experimental Setup: Two signal generators, a power combiner, the mixer under test, and a

spectrum analyzer.

Procedure:

Apply two closely spaced tones of equal power from the signal generators to the RF port

of the mixer via the power combiner.

Apply the LO signal to the LO port.

Observe the fundamental output signals and the third-order intermodulation products on

the spectrum analyzer at the IF port.

As the input power is increased, the power of the fundamental output increases linearly,

while the power of the third-order products increases at three times the rate.

The input IP3 is the theoretical point where the extrapolated power of the fundamental and

the third-order products are equal.

Visualizing Circuit Topologies and Workflows
To better understand the concepts discussed, the following diagrams illustrate the logical flow

of signals in different mixer configurations and the experimental setup for performance

characterization.
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Signal flow in a standard down-conversion mixer configuration.
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Block diagram of an Image Reject Mixer (IRM) using two Cmd178 mixers.
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Experimental workflow for measuring the Third-Order Intercept Point (IP3).
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[https://www.benchchem.com/product/b10825517/docs#cmd178-performance-in-different-
circuit-topologies-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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